tert-butyl 3-ethynyl-1H-indole-1-carboxylate
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Overview
Description
Tert-butyl 3-ethynyl-1H-indole-1-carboxylate is a useful research compound. Its molecular formula is C15H15NO2 and its molecular weight is 241.29. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Spirocyclic and Heterocyclic Compounds
tert-Butyl 3-ethynyl-1H-indole-1-carboxylate and its derivatives play a significant role in the synthesis of complex organic compounds. For instance, the base-promoted cyclization of tert-butyl derivatives has been utilized to create 3-allyl-2-phenyl-2,3-dihydro-1H-indole-3-carboxylic acid, a spirocyclic lactone, which showcases the compound's utility in synthesizing intricate molecular structures (Hodges, Wang, & Riley, 2004). Additionally, tert-butyl 1-hydroxy-2-methyl-6-trifluoromethyl-1H-indole-3-carboxylate has been shown to catalyze the selective aerobic oxidation of allylic and benzylic alcohols (Shen, Kartika, Tan, Webster, & Narasaka, 2012).
Advancements in Pharmacological Compounds
The tert-butyl indole carboxylate framework is a key element in the development of pharmaceutical compounds. For instance, aryloxypropanolamines containing the 3-indolyl-tert-butyl moiety have exhibited notable antihypertensive activity in studies, suggesting its potential in cardiovascular drug development (Kreighbaum et al., 1980).
Structural and Crystallographic Studies
The structural and crystallographic characteristics of tert-butyl indole carboxylates have been extensively studied. For example, the tert-butyl 3-[2,2-bis(ethoxycarbonyl)vinyl]-2-bromomethyl-1H-indole-1-carboxylate displays a planar indole ring system, contributing to our understanding of the molecular structure of these compounds (Thenmozhi, Kavitha, Dhayalan, Mohanakrishnan, & Ponnuswamy, 2009).
Chemical Synthesis and Utility
The utility of tert-butyl azidoacetate, a related compound, has been demonstrated in the Hemetsberger-Knittel reaction, offering a novel method for synthesizing indole carboxylates, thus expanding the synthetic applications of these compounds (Kondo, Morohoshi, Mitsuhashi, & Murakami, 1999).
Catalysis and Organic Reactions
The compound's derivatives have been used in palladium-catalyzed intramolecular annulations, leading to the formation of gamma-carboline derivatives and other heteropolycycles. This showcases the compound's role in facilitating complex organic reactions (Zhang & Larock, 2003).
Future Directions
Mechanism of Action
Target of Action
Tert-butyl 3-ethynyl-1H-indole-1-carboxylate is an indole derivative . Indole derivatives are known to interact with a variety of targets in the body, playing a significant role in cell biology . They have been used as biologically active compounds for the treatment of various disorders, including cancer and microbial infections . .
Mode of Action
Indole derivatives are known to interact with their targets, leading to various biological changes . These interactions can result in the inhibition or activation of certain biochemical pathways, affecting the function of cells and tissues .
Biochemical Pathways
Indole derivatives are known to affect various biochemical pathways . They can influence the function of cells and tissues by interacting with different targets and modulating their activity . .
Result of Action
Indole derivatives are known to have various biologically vital properties, including anticancer, anti-inflammatory, and antimicrobial activities .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These factors can include the pH of the environment, the presence of other compounds, and the temperature . .
Properties
IUPAC Name |
tert-butyl 3-ethynylindole-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO2/c1-5-11-10-16(14(17)18-15(2,3)4)13-9-7-6-8-12(11)13/h1,6-10H,2-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMMXARIJESJJQY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C=C(C2=CC=CC=C21)C#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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